Cas no 18559-94-9 (rac Albuterol)

• Product Name: rac Albuterol
• CAS No: 18559-94-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD00148978
• CID: 51077
• PubChem ID: 329824412
• Update Time: 2025-04-18

rac Albuterol Chemical and Physical Properties

Names and Identifiers

• 4-(2-(tert-Butylamino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
• (L)-ALBUTEROL
• LEVALBUTEROL
• LEVALBUTEROL HCL
• R-SALBUTAMOL HCL
• 2-(tert-butylamino)-1-(4-hydroxy-3-hydroxymethylphenyl)ethanol
• Salbutamol Solution
• ALPHA-[(TERT-BUTYLAMINO)METHYL]-4-HYDROXY-M-XYLENE-ALPHA,ALPHA'-DIOL
• rac Albuterol
• Salbutamol
• SALBUTAMOL FREE BASE
• (+/-)-Albuterol
• (R,S)-Albuterol
• (R,S)-salbutamol
• 1-Methyl-3-hydroxyindoline-5,6-dione
• 2,3-dihydro-3-hydroxy-1-methyl-1H-indole-5,6-dione
• 3,6-Dihydroxy-1-methyl-5-oxo-3,5-dihydro-2H-indolium-betain
• 3-hydroxy-1-methyl-2,3-dihydro-indole-5,6-dione
• 3-HYDROXY-1-METHYL-5,6-INDOLINE-DIONE
• 3-hydroxy-1-methyl-6-indolinedione
• 3-hydroxy-1-methylindoline-5,6-dione
• adraxone
• adrenoch
• AH-3365
• Albuterol
• D,L-ADRENOCHROME
• L-Adrenochrome, free base
• usafuctl-7
• alpha-[(tert-Butylamino)methyl]-4-hydroxy-m-xylene-alpha,alpha-diol
• ah3365
• Eolene
• Spreor
• Volmax
• aerolin
• Airomir
• sultanol
• ventolin
• Saventol
• proventil
• KBio1_000943
• L000531
• Sultanol N
• Albuterol [USAN:USP]
• AB00052154-09
• d,l-Salbutamol, 1mg/ml in Ethanol
• ALBUTEROL (USP MONOGRAPH)
• Asmasal
• Salamol
• .alpha.1-[(tert-Butylamino)methyl]-4-hydroxy-m-xylene-.alpha.,.alpha.'-diol
• Asmanil
• alpha(sup 1)-((tert-Butylamino)methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol
• s5494
• HMS2089I19
• Broncovaleas
• Salbutamol (hemisulfate)
• SB19749
• HMS1568H17
• Salmaplon
• HMS1921C04
• KSC-11-222-1
• Proventil (TN)
• BRD-A88254928-001-05-3
• 4-[2-(tert-butylamino)-1-oxidanyl-ethyl]-2-(hydroxymethyl)phenol
• (R)-Albuterol;(R)-Salbutamol;Levosalbutamol
• NCGC00015955-13
• .alpha.'-((tert-Butylamino)methyl)-4-hydroxy-m-xylene-.alpha.,.alpha.'-diol
• SCHEMBL4913
• SALBUTAMOL [INN]
• Almotex
• Q-201695
• Pneumolat
• MFCD00148978
• AMY38245
• 4-[2-(tert-butylamino)-1-hydroxy-ethyl]-2-(hydroxymethyl)phenol
• Medolin
• SPECTRUM1500677
• Bio1_001424
• Prestwick2_000198
• PDSP2_000620
• SALBUTAMOL [MART.]
• Asmatol
• Zaperin
• Farcolin
• DL-N-tert-Butyl-2-(4-hydroxy-3-hydroxymethylphenyl)-2-hydroxyethylamine
• Albuterol (USAN:USP)
• Butamol
• KS-5209
• NCGC00015955-16
• Bronter
• ALBUTEROL (USP-RS)
• FT-0770967
• SR-01000075161-5
• NSC 757417
• KBioGR_001294
• 4-[2-(tert-Butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol #
• HMS502P05
• FT-0661467
• 4-{2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl}-2-(hydroxymethyl)phenol
• Albuterol (USP)
• (+/-)-1,3-BENZENEDIMETHANOL, .ALPHA.(SUP 1)-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-4-HYDROXY-
• Prestwick0_000198
• NCGC00015955-09
• Servitamol
• dl-Albuterol
• EC 242-424-0
• Volare easi-breathe
• Salbutamolum (INN-Latin)
• Spectrum2_001350
• BRD-A88254928-001-04-6
• SALBUTAMOL [WHO-DD]
• SALBUTAMOL [EP IMPURITY]
• Butotal
• 1,3-Benzenedimethanol, alpha(sup 1)-(((1,1-dimethylethyl)amino)methyl)-4-hydroxy-
• 1,3-Benzenedimethanol, alpha1-(((1,1-dimethylethyl)amino)methyl)-4-hydroxy-
• Arubendol-Salbutamol
• Alti-Salbutamol
• Q410358
• Asmadil
• 1-(tert-Butylaminomethyl)-4-hydroxy-m-xylene-alpha1,alpha3-diol
• Tox21_110266_1
• Asmol
• Salbutamol sulfate
• 35763-26-9
• PDSP1_000623
• BRN 2213614
• Z2301287926
• Broncho-Spray
• NCGC00015955-07
• SBI-0051060.P005
• Suprasma
• Salbulin
• Cobutolin
• Spectrum4_000887
• SCH 13949W
• BDBM25769
• Bumol
• NCGC00024698-07
• AB00052154-08
• 4-hydroxy-3-hydroxymethyl-alpha-
• Salbuhexal
• CS-4556
• Ventalin inhaler
• Proventil HFA
• SALBUTAMOL [WHO-IP]
• 2-(tert-Butylamino)-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanol
• to_000081
• Butovent
• 18559-94-9
• Proventil Inhaler
• Pharmakon1600-01500677
• AC-10286
• CCG-39288
• AH 3365
• BA164143
• Tox21_110266
• VU0243312-5
• HMS3712H17
• dl-Salbutamol
• m-Xylene-alpha,alpha'-diol, alpha-((tert-butylamino)methyl)-4-hydroxy-
• Prestwick1_000198
• Salbusian
• Albuterol (hemisulfate);AH-3365 (hemisulfate)
• NCGC00015955-14
• A812971
• F15026
• 1,3-Benzenedimethanol, .alpha.1-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-
• Tox21_200800
• Sallbupp
• CHEMBL714
• salbutamolo
• Salomol
• Salbupur
• NCGC00024698-02
• Solbutamol
• Lopac0_001098
• NS00000415
• Albuterol [USAN]
• BPBio1_000171
• NCGC00015955-05
• EU-0101090
• ALBUTEROL [VANDF]
• HY-B1037
• Salbron
• ALBUTEROL [ORANGE BOOK]
• Ventamol
• SR-01000075161-3
• Bugonol
• NCGC00024698-06
• SCHEMBL10025126
• SR-01000075161-4
• m-Xylene-alpha,alpha'-diol, alpha'-((tert-butylamino)methyl)-4-hydroxy-
• CHEBI:2549
• 2-t-Butylamino-1-(4-hydroxy-3-hydroxy-3-hydroxymethyl)phenylethanol
• 4-[2-(tert-Butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol
• AB00052154_11
• Tobybron
• Salbutamol 100 microg/mL in Acetonitrile
• NCGC00015955-28
• NCGC00258354-01
• DTXSID5021255
• DTXCID001255
• Salbu-BASF
• Vencronyl
• Anebron
• Bio1_000446
• Ventilan
• NSC757417
• HSDB 7206
• SALBUTAMOL [EP MONOGRAPH]
• 1-(tert-Butylaminomethyl)-4-hydroxy-m-xylene-.alpha.1,.alpha.3-diol
• (+/-)-Albuterol-d3
• Salbuvent
• Salbutan
• alpha-[(tert-Butylamino)methyl]-4-hydroxy-m-xylene-alpha,alpha1-diol
• SPBio_002076
• ALBUTEROL (+/-)
• Butohaler
• Respax
• NSC-757417
• Gerivent
• BCBcMAP01_000116
• Salbutamolum [INN-Latin]
• Salbuven
• alpha1-
• NCGC00015955-10
• AKOS007930174
• KBioSS_000680
• Asthalin
• 1,3-Benzenedimethanol, .alpha.(1)-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-
• NINDS_000943
• NCGC00024698-04
• Sabutal
• Prestwick3_000198
• SALBUTAMOL (EP MONOGRAPH)
• Ventolin Inhaler
• GTPL558
• m-Xylene-.alpha.,.alpha.'-diol, .alpha.'-((tert-butylamino)methyl)-4-hydroxy-
• Spectrum_000200
• .alpha.1'-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol, hemisulfate
• NCGC00015955-06
• Etinoline
• ALBUTEROL [USP-RS]
• BSPBio_000155
• Salvent
• Mozal
• Parasma
• Suxar
• Volare albuterol HFA
• AB00052154_10
• Asmaven
• BCP28423
• Ventodisks
• Prestwick_665
• ALBUTEROL [USP MONOGRAPH]
• KBio2_000680
• (+)-5,6-O-CYCLOHEXYLIDENE-L-ASCORBICACID
• EINECS 242-424-0
• D02147
• m-Xylene-.alpha.,.alpha.-diol, .alpha.-1-((tert-butylamino)methyl)-4-hydroxy-
• AB00052154
• Ventoline
• HMS2095H17
• SMP1_000268
• NCGC00024698-05
• ALBUTEROL [HSDB]
• SALBUTAMOLUM [WHO-IP LATIN]
• Salbutol
• Theosal
• SCH-13949W
• 4-Hydroxy-3-hydroxymethyl-alpha-((tert-butylamino)methyl)benzyl alcohol
• 4-{2-[(tert-butyl)amino]-1-hydroxyethyl}-2-(hydroxymethyl)phenol
• DivK1c_000943
• NCGC00015955-04
• Salamol EB
• IDI1_000943
• Albuterol, United States Pharmacopeia (USP) Reference Standard
• UNII-QF8SVZ843E
• QF8SVZ843E
• Ventiloboi
• Venetlin (Salt/Mix)
• SR-01000075161-11
• SR-01000075161-8
• Buto-Asma
• Asmol Uni-Dose
• Spectrum5_001059
• alpha'-((tert-Butylamino)methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol
• Salbutamol, British Pharmacopoeia (BP) Reference Standard
• Salbutamol,(+/-)
• Salbutamol, VETRANAL(TM), analytical standard
• Lopac0_001090
• NCGC00015955-11
• SR-01000075161
• 1,3-BENZENEDIMETHANOL, .ALPHA.(SUP 1)-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-4-HYDROXY-
• 148563-15-9
• Salbutamol [INN:BAN]
• Novosalmol
• KBio2_003248
• Q-201696
• d,l-Salbutamol
• KUC106739N
• NCGC00024698-03
• HMS3886I08
• Salbutamol-(tert-butyl-d9) acetate
• Salbetol
• EN300-365894
• 4-Hydroxy-3-hydroxymethyl-.alpha.-((tert-butylamino)methyl)benzyl alcohol
• Bio1_000935
• ALBUTEROL [MI]
• DB01001
• HMS2092I08
• Salbutamolum
• Asmidon
• Salbu-Fatol
• SPBio_001539
• CAS-18559-94-9
• Libretin
• Salbutalan
• KBio2_005816
• NCGC00015955-08
• Grafalin
• 1219798-60-3
• S 8260
• SGCUT00011
• racemic salbutamol
• SALBUTAMOL (EP IMPURITY)
• Respolin
• SDCCGSBI-0051060.P006
• SALBUTAMOL (MART.)
• Salbutamol, European Pharmacopoeia (EP) Reference Standard
• NCGC00015955-12
• Dilatamol
• Buventol
• BRD-A88254928-001-07-9
• BRD-A88254928-065-04-1
• 1,3-Benzenedimethanol, a1-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-, (S)-, sulfate (2

• MDL： MFCD00148978
• Inchi： 1S/C13H21NO3/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15/h4-6,12,14-17H,7-8H2,1-3H3
• InChI Key： NDAUXUAQIAJITI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(CO)C=1)O)CNC(C)(C)C
• BRN： 6405698

Computed Properties

• Exact Mass: 239.152
• Monoisotopic Mass: 239.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Color/Form: White or nearly white crystalline powder. Odorless and bitter.
• Density: 1.0700 (rough estimate)
• Melting Point: 157-166°C
• Boiling Point: 381.97°C (rough estimate)
• Flash Point: 159.5±17.9 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: Soluble in ethanol.
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 72.72000
• LogP: 1.69690
• Sensitiveness: Sensitive to light
• Merck: 13,215
• Solubility: It is easily soluble in ethanol, soluble in water, and slightly soluble in diethyl ether. Its sulfate is a white to yellowish crystalline powder. Soluble in water, soluble in ethanol, insoluble in chloroform or ether
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

rac Albuterol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• RTECS：ZE4400000
• Hazardous Material Identification：
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances